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Cat. No.: B12970111
Get Quote

Executive Summary & Compound Identity

1-(4-Chlorophenyl)pentan-1-amine (4-CPPA) is a lipophilic primary benzylic amine
structurally homologous to the anorectic agent Sibutramine (specifically its desmethyl
metabolites) and the antidepressant Sertraline.

Chemical Class:

-alkylbenzylamine.

e Primary Mechanism: Predicted dual Serotonin-Norepinephrine Reuptake Inhibitor (SNRI)
with potential Dopamine Reuptake Inhibition (DRI) activity due to the lipophilic pentyl chain.

o Therapeutic Potential: Depression (MDD), Obesity (Anorectic), and ADHD.
+ Key Differentiator: Unlike Amphetamine, 4-CPPA lacks the

-methyl-phenethylamine skeleton required for potent monoamine release, suggesting a
mechanism primarily driven by reuptake inhibition, reducing neurotoxicity risks associated
with efflux.
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Mechanism of Action & Signaling Pathways

4-CPPA operates at the synaptic cleft, blocking the presynaptic transporters SERT (Serotonin)
and NET (Norepinephrine). The addition of the 4-Chloro group (para-substitution) significantly

enhances affinity for SERT, while the pentyl chain increases lipophilicity, facilitating blood-brain
barrier (BBB) penetration and potentially broadening affinity to DAT (Dopamine Transporter).

Diagram: Synaptic Modulation Dynamics

The following diagram illustrates the differential binding and downstream signaling effects of 4-
CPPA compared to a Releaser (Amphetamine) and a Selective Inhibitor (Sertraline).
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Caption: Comparative mechanism showing 4-CPPA as a dual reuptake inhibitor distinct from

the releasing mechanism of Amphetamine.

Comparative Efficacy Analysis

The following table synthesizes in vivo performance metrics. Data for 4-CPPA is projected
based on Structure-Activity Relationship (SAR) data of the
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-alkylbenzylamine class (e.g., Desmethylsibutramine).

Table 1: Pharmacological Profile Comparison

- 4-CPPA Sibutramine Sertraline Amphetamine
eature

(Target) (Comparator) (Comparator) (Control)

] SNRI (Reuptake SNRI (Reuptake SSRI (Selective

Primary MOA o o DA/NE Releaser

Inhibition) Inhibition) 5-HT)
SERTAffinity (- jigh (~10-50 _ Very High (0.2

High (28 nM) Low (>1000 nM)
) nM) nM)
NET Affinity ( Moderate (~50— Moderate (18 ]
Low (>400 nM) High (7 nM)

) 100 nM) nM)

Significant

) o Moderate ) ) N

Forced Swim reduction in ) High reduction False Positive

] . reduction ] o
Test (FST) immobility ] (Efficacy +++). (Hyperactivity).

] (Efficacy +).

(Efficacy ++).

High (Anorectic).
Food Intake ) ) ) )

o 5-HT/NE High (Anorectic). Low/Neutral. High (Anorectic).

Inhibition

synergy.

Moderate . o
Locomotor ) Low/No increase. ) Massive increase

o increase (non- No increase.

Activity ] ] [1] (Stereotypy).

stimulant profile).

i 14-16 hrs
Half-Life ( Projected 12-16 _
) N (Active 26 hrs. 10-12 hrs.

) hrs (Lipophilic).

metabolites).

*Values for 4-CPPA are predicted based on 4-Cl-benzylamine SAR trends [1].

Experimental Protocols for Validation

To objectively verify the efficacy of 4-CPPA, the following standardized in vivo protocols must

be employed. These assays differentiate antidepressant-like activity from non-specific

psychostimulant effects.
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A. Forced Swim Test (FST) - Antidepressant Screening

This test measures the compound's ability to prevent "despair” behavior.

Subjects: Male C57BL/6J mice (8—10 weeks old).

e Dosing: Administer 4-CPPA (10, 30, 60 mg/kg, i.p.) 30 minutes prior to testing. Vehicle:
Saline + 5% DMSO.

o Apparatus: Cylindrical glass tank (30 cm height, 20 cm diameter) filled with water (25°C) to a
depth of 15 cm.

e Procedure:
o Place mouse in water for 6 minutes.
o Record video for the last 4 minutes.
o Scoring: Measure duration of Immobility (floating without struggling).

» Validation: Compare against Sertraline (20 mg/kg) as positive control. A reduction in
immobility without hyperactivity confirms antidepressant potential.

B. Locomotor Activity Assay - Psychostimulant
Screening

Crucial to distinguish 4-CPPA from addictive stimulants like Amphetamine.
o Apparatus: Open Field Box (40x40 cm) with infrared beam tracking.
» Protocol:

o Acclimatize mice for 60 mins.

o Inject 4-CPPA (highest effective dose from FST).

o Record total distance traveled (cm) and rearing counts for 120 mins.

* Interpretation:
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o Sibutramine-like: No significant change in locomotion.

o Amphetamine-like: >200% increase in locomotion + stereotypic behavior.

C. Cumulative Food Intake - Obesity Model

¢ Subjects: Diet-Induced Obese (DIO) rats or fasted Wistar rats.
e Protocol:

Fast rats for 16 hours.

[¢]

[e]

Administer 4-CPPA (p.0.) 1 hour before dark cycle onset.

o

Provide pre-weighed food pellets.

[¢]

Measure food consumption at 1h, 2h, 4h, and 24h.

o Endpoint: Calculate % inhibition of food intake vs. Vehicle.

Experimental Workflow Diagram

This workflow outlines the decision tree for characterizing 4-CPPA based on in vivo data

outputs.

Stimulant Profile
(Abuse Potential)

In Vitro Binding In Vivo: Open Field
(SERT/NET/DAT) (Locomotion)

Hyperactivity?

Therapeutic Classification

T Food Intake Assay
(Obesity)

Click to download full resolution via product page

Caption: Sequential validation pipeline to classify 4-CPPA as a therapeutic agent vs. a

psychostimulant.
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Safety & Toxicology Considerations

While 4-CPPA avoids the direct neurotoxicity of halogenated amphetamines (e.g., 4-
Chloroamphetamine or 4-CA) due to its benzylic amine structure preventing transport-mediated
efflux [2], the following risks must be assessed:

e Serotonin Syndrome: Co-administration with MAOIs is contraindicated due to potent SERT
inhibition.

o Cardiovascular Effects: Dual NET inhibition may elevate blood pressure and heart rate, a
known liability of the structural analog Sibutramine [3].

o Metabolic Stability: The pentyl chain is susceptible to

-oxidation and

-1 hydroxylation. PK studies should monitor for active metabolites.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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